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Compound of Interest

Compound Name: Alanine, N-3-pyridinyl-

Cat. No.: B7810431

Get Quote

Executive Summary & Chemical Profile[1][2]
Alanine, N-3-pyridinyl- (often structurally ambiguous in nomenclature, referring to either N-(3-

pyridinyl)alanine or the more common 3-(3-pyridyl)alanine) represents a class of zwitterionic

pyridine derivatives used frequently in peptidomimetic drug design.[1][2][3][4]

Proper disposal is not merely a regulatory box-checking exercise; it is a safety imperative.[1][3]

The pyridine moiety introduces specific toxicological risks (potential neurotoxicity and

flammability precursors) that distinguish this from standard amino acid waste.[3] This guide

prioritizes the "Conservative Disposal Strategy," treating the compound with the caution

reserved for aminopyridines until specific lot toxicity is established.

Chemical Identity & Hazard Matrix[1][2][3][5]
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Property Specification Operational Implication

Chemical Name
Alanine, N-3-pyridinyl- (or 3-(3-

Pyridyl)-L-alanine)

Verify CAS on specific vial

(Common: 64090-98-8 or

36724-74-0).[1][2][3]

Physical State Solid (Crystalline Powder)

Dust inhalation risk; requires

P1/P2 particulate filtering.[2][3]

[4][5]

Hazard Class Irritant (Xi) / Potential Toxic (T)

Causes skin/eye irritation;

potential neurotoxic effects if

N-linked.[2][3][4]

Reactivity
Acid/Base Sensitive, Oxidation

Susceptible

DO NOT mix with strong

oxidizers (e.g., Peroxides,

Nitric Acid).[2][4]

RCRA Status
Not explicitly P/U-listed, but

treat as Hazardous

Do not dispose of via sanitary

sewer.[2][4]

Pre-Disposal Protocol: Segregation &
Stabilization[1]
Effective disposal begins at the bench.[3] The causality of most lab accidents involving waste is

improper segregation.[3]

A. The Segregation Logic
You must segregate this compound from oxidizing agents.[3]

Mechanism: The pyridine nitrogen has a lone pair of electrons that, while aromatic, can

undergo N-oxidation or react exothermically with strong oxidizers.[1]

Action: Designate a specific "Solid Organic - Nitrogen Containing" waste stream.

B. Solubilization Status
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Dry Solid: Keep dry.[1][3] Hydrolysis is not an immediate risk, but introducing water creates a

mixed-waste stream that is more expensive to incinerate.[1][3]

In Solution: If the compound is dissolved in DMSO, Methanol, or Acetonitrile, it must be

classified based on the solvent's flammability, with the pyridine derivative noted as a toxic

contaminant.[4]

Step-by-Step Disposal Workflow
Scenario A: Disposal of Pure Solid (Expired/Excess)[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass

jar.[1][3] Avoid metal containers due to potential corrosion from amino acid functionalities

over time.[1][3]

Labeling: Apply a hazardous waste label immediately.[1][3]

Primary Constituent:[1][6][7][8][9][10] Alanine, N-3-pyridinyl-[1][2][3][4][11]

Hazard Checkbox: Toxic, Irritant.[3]

Transfer: Transfer solid using a dedicated spatula inside a chemical fume hood to prevent

dust aerosolization.[1][3]

Handoff: Seal tightly. This waste is destined for High-Temperature Incineration (Rotary Kiln).

[1][3]

Scenario B: Disposal of Reaction Mixtures (Liquid)
pH Check: If the solution is aqueous/acidic, ensure the pH is between 5 and 9 before

consolidation to prevent container pressurization, though never mix with bleach or oxidizers.

Solvent Stream:

Halogenated Solvents (DCM, Chloroform): Segregate into "Halogenated Waste."[1][3]

Non-Halogenated (MeOH, Acetone, DMSO): Segregate into "Non-Halogenated Organic

Waste."[1][3]
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Documentation: Explicitly list "Pyridine Derivative" on the tag.[1][3] This alerts the waste

contractor to the presence of nitrogenous heterocycles, which require specific emissions

scrubbing during incineration to prevent NOx release.

Decision Logic Visualization
The following diagram outlines the decision process for classifying and disposing of Alanine,
N-3-pyridinyl- waste.
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Waste Generation:
Alanine, N-3-pyridinyl-

Determine Physical State

Solid / Powder Form

Dry

Dissolved in Solution

Wet/Solvated

Containerize in HDPE/Glass
(No Oxidizers) Identify Solvent Base

Stream A: Solid Toxic/Irritant
(Incineration) Solvent: DCM, Chloroform

Contains Halogens

Solvent: MeOH, DMSO, Water

No Halogens

Stream B: Halogenated Liquid Stream C: Non-Halogenated Organic

Click to download full resolution via product page

Figure 1: Waste Stream Classification Logic for Pyridinyl-Alanine Derivatives.
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Regulatory Framework (EPA/RCRA Context)
While Alanine, N-3-pyridinyl- is not explicitly listed on the EPA's P-list (Acutely Toxic) or U-list

(Toxic), the parent compound Pyridine is a U-listed waste (U196).[1][2][3]

The "Mixture Rule" Implication: If your research protocol involves degrading the alanine

derivative back to free pyridine, the entire waste volume captures the U196 code.

Best Practice: Treat all waste containing this compound as Hazardous Chemical Waste.[1][3]

Drain Disposal: Strictly Prohibited.[1][3] The pyridine ring is stable and toxic to aquatic life; it

does not degrade rapidly in standard water treatment facilities.[3]

Emergency Procedures: Spills
In the event of a benchtop spill, immediate containment is required to prevent respiratory

exposure to dust.

Spill Type Protocol PPE Requirement

Dry Powder Spill

1. Do not sweep (creates

dust).2.[1][3] Cover with wet

paper towels to dampen.3.[1]

[3] Scoop into a bag.4. Wipe

area with mild detergent.[1][3]

Nitrile Gloves, Lab Coat,

N95/P100 Respirator (Critical),

Safety Goggles.[2]

Liquid Spill

1. Absorb with inert material

(Vermiculite/Sand).2.[3] Do not

use combustible materials

(sawdust) if oxidizers are

present.3.[1][3] Place in sealed

container.

Nitrile Gloves, Lab Coat,

Safety Goggles.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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